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For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethoxysilane (OTMS) is an organosilicon compound with the chemical formula
C21H460sSi. It is a colorless liquid widely utilized in surface chemistry and materials science.[1]
Its primary application lies in the formation of hydrophobic coatings and self-assembled
monolayers (SAMs) on various substrates.[1] This guide provides a comprehensive overview of
the physical properties of Octadecyltrimethoxysilane, details on the experimental
methodologies for their determination, and visualizations of its key chemical processes.

Physical and Chemical Properties

Octadecyltrimethoxysilane is characterized by the following physical and chemical
properties:
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Property Value Source(s)
Molecular Formula C21H4603Si [2]
Molecular Weight 374.69 g/mol [2]
Appearance Colorless liquid [1]
Melting Point 13-17°C/55.4-62.6 °F [2]
Boiling Point 170 °C /338 °F @ 0.1 mmHg [2]
Density 0.883 g/cm? [1]
Refractive Index 1.438 - 1.440 [1]
Vapor Pressure 0.01 mmHg @ 20 °C [2]
Flash Point 139 °C /282.2 °F [2]
Solubility Insoluble in water (reacts) [2]
Stability Moisture sensitive [2]

Experimental Protocols

The determination of the physical properties of Octadecyltrimethoxysilane follows
standardized methodologies, often adhering to protocols established by organizations such as
ASTM International.

Melting Point Determination (Capillary Method)

The melting point of Octadecyltrimethoxysilane is determined using a capillary tube method,
which is a standard technique for organic compounds.[3][4]

o Apparatus: A melting point apparatus consisting of a heated block with a sample holder, a
thermometer, and a viewing lens.

e Procedure:

o Asmall, powdered sample of solidified Octadecyltrimethoxysilane is packed into a thin-
walled capillary tube.
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o The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which the substance is completely molten are recorded as the melting
point range.

Boiling Point Determination (Distillation Method)

The boiling point at reduced pressure is determined by a vacuum distillation method.

o Apparatus: A distillation apparatus including a boiling flask, a condenser, a receiving flask, a
thermometer, and a vacuum source with a manometer.

e Procedure:
o A sample of Octadecyltrimethoxysilane is placed in the boiling flask.
o The system is evacuated to the desired pressure (e.g., 0.1 mmHg).

o The sample is heated, and the temperature of the vapor that distills is recorded as the
boiling point at that pressure.

Density Measurement (Pycnometer Method)

The density of liquid Octadecyltrimethoxysilane is determined using a pycnometer.

o Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a
temperature-controlled bath.

e Procedure:
o The empty pycnometer is weighed.

o ltis then filled with Octadecyltrimethoxysilane and weighed again at a specific
temperature.
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o The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) and weighed at the same temperature.

o The density of Octadecyltrimethoxysilane is calculated from these masses and the
known density of the reference substance.

Refractive Index Measurement (Refractometer)

The refractive index is measured using a refractometer, such as an Abbe refractometer.[5]
o Apparatus: A refractometer with a light source, a prism, and a telescope or digital detector.
e Procedure:
o Afew drops of Octadecyltrimethoxysilane are placed on the prism of the refractometer.
o Lightis passed through the sample, and the angle of refraction is measured.
o The refractive index is read directly from the instrument's scale or digital display.

Key Chemical Processes and Applications

Octadecyltrimethoxysilane is primarily used to modify surfaces, rendering them hydrophobic.
This is achieved through the formation of a self-assembled monolayer (SAM). The process
involves two key chemical reactions: hydrolysis and condensation.

Hydrolysis and Condensation

In the presence of water, the methoxy groups (-OCHs) of Octadecyltrimethoxysilane undergo
hydrolysis to form silanol groups (-OH). These silanol groups are reactive and can then
undergo condensation reactions with hydroxyl groups on a substrate surface (e.g., silica, metal
oxides) or with other silanol groups to form a stable siloxane network (-Si-O-Si-).
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Caption: Hydrolysis and condensation of Octadecyltrimethoxysilane.

Self-Assembled Monolayer (SAM) Formation Workflow

The formation of a SAM on a substrate is a spontaneous process that leads to a highly
ordered, single-molecule-thick layer. This process is crucial for applications in nanotechnology,
biosensors, and drug delivery systems.[1][6]
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Caption: Workflow for the formation of a self-assembled monolayer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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